Cas no 2034580-61-3 (6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide
• CAS No: 2034580-61-3
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 5553146
• PubChem ID: 91816311
• Update Time: 2025-05-21

6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034580-61-3
• AKOS025321398
• 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide
• 6-ethoxy-N-(4-(methylsulfonyl)phenyl)pyrimidine-4-carboxamide
• F6494-0972
• 6-ethoxy-N-(4-methylsulfonylphenyl)pyrimidine-4-carboxamide

• Inchi： 1S/C14H15N3O4S/c1-3-21-13-8-12(15-9-16-13)14(18)17-10-4-6-11(7-5-10)22(2,19)20/h4-9H,3H2,1-2H3,(H,17,18)
• InChI Key： RKOJBNHQTBIBIZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NC(C1C=C(N=CN=1)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 321.07832714g/mol
• Monoisotopic Mass: 321.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų

Additional information on 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide

Comprehensive Overview of 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide (CAS No. 2034580-61-3)

6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide (CAS No. 2034580-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that serves as a foundational scaffold in numerous bioactive molecules. The presence of an ethoxy group and a methanesulfonylphenyl moiety enhances its potential for diverse applications, particularly in drug discovery and material science.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide for their potential as kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. The methanesulfonyl group, in particular, is known to improve solubility and bioavailability, making this compound a promising candidate for further development.

From an industrial perspective, 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide is also being explored for its role in agrochemical formulations. The pyrimidine core is frequently utilized in herbicides and fungicides, and the unique substitution pattern of this compound could offer enhanced efficacy against resistant strains of pests. This aligns with the growing global focus on sustainable agriculture and the need for innovative solutions to combat crop diseases.

The synthesis of 2034580-61-3 involves multi-step organic reactions, often starting with the functionalization of the pyrimidine ring. Advanced techniques such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution are commonly employed to introduce the ethoxy and methanesulfonylphenyl groups. These methods ensure high purity and yield, which are critical for both research and commercial applications.

One of the most frequently asked questions about 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide revolves around its stability and storage conditions. The compound is typically stable under ambient temperatures but should be stored in a cool, dry environment to prevent degradation. Additionally, its solubility profile—often a topic of interest—varies depending on the solvent, with dimethyl sulfoxide (DMSO) and methanol being commonly used for experimental purposes.

In the context of drug discovery, 2034580-61-3 is being investigated for its potential to modulate specific biological pathways. For instance, its structural similarity to known kinase inhibitors has prompted studies into its efficacy against tyrosine kinases, which are implicated in various cancers. Early-stage in vitro assays have shown promising results, though further preclinical studies are necessary to validate these findings.

The agrochemical sector is another area where 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide is making waves. With the rise of herbicide-resistant weeds, there is a pressing need for novel active ingredients. This compound’s unique structure offers a potential solution, particularly in formulations targeting broadleaf weeds. Its mode of action is hypothesized to involve interference with plant amino acid synthesis, a mechanism that is both effective and environmentally sustainable.

From a regulatory standpoint, 2034580-61-3 is not currently classified as a hazardous material, making it easier to handle in laboratory and industrial settings. However, standard safety protocols, such as the use of personal protective equipment (PPE) and proper ventilation, should always be followed. This is especially important given the increasing scrutiny on workplace safety and chemical handling practices.

Looking ahead, the future of 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide appears bright. Its dual applicability in pharmaceuticals and agrochemicals positions it as a compound of significant interest. As research continues, we can expect to see more publications and patents highlighting its potential, further solidifying its place in the scientific community.

In summary, 6-ethoxy-N-(4-methanesulfonylphenyl)pyrimidine-4-carboxamide (CAS No. 2034580-61-3) is a multifaceted compound with promising applications across multiple industries. Its unique chemical structure, combined with its potential biological activity, makes it a subject of ongoing research and development. Whether in the lab or the field, this compound is poised to make a meaningful impact.